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Compound of Interest

Compound Name: benzene-1,3-dicarboxylic acid

Cat. No.: B053572

Introduction

Isophthalic acid (IPA) is an aromatic dicarboxylic acid that serves as a critical precursor for a
range of high-performance polymers. Its derivative, isophthaloyl chloride (IPC), is a key
monomer in the synthesis of poly(m-phenylene isophthalamide) (PMIA), a meta-aramid fiber
commercially known as Nomex®.[1][2] Developed in the 1960s, Nomex® is renowned for its
exceptional thermal stability, inherent flame resistance, and high mechanical and dielectric
strength.[1]

Unlike its para-aramid counterpart Kevlar®, the polymer backbone of Nomex® incorporates a
meta-oriented phenylene ring derived from isophthalic acid. This "kinked" structure reduces
chain rigidity, imparting textile-like flexibility while maintaining superior thermal performance.[1]
This unique combination of properties makes Nomex® indispensable in applications such as
protective apparel for firefighters and industrial workers, aerospace components, electrical
insulation, and automotive parts.[2] These notes provide an overview of the synthesis,
properties, and key experimental protocols related to the use of isophthalic acid derivatives in
the production of Nomex®.

The Role of Isophthalic Acid Chemistry in Nomex®
Properties

The defining characteristics of Nomex® are a direct result of its molecular architecture, which is
dictated by the use of isophthalic acid derivatives and m-phenylenediamine. The meta-linkage
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from the isophthaloyl moiety introduces a bend in the polymer chain. This prevents the
formation of the highly crystalline, rigid-rod structure seen in para-aramids, resulting in a semi-
crystalline polymer with a more flexible, textile-like handle.[3]

Despite this flexibility, the aromatic rings and amide linkages create strong interchain
interactions (hydrogen bonds), which are responsible for the polymer's high thermal stability
and mechanical strength.[4] The material does not melt or drip in the presence of flame;
instead, it chars and carbonizes at temperatures above 370°C, forming a protective barrier.[5]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/pdf/Reducing_side_reactions_during_isophthalamide_polymerization.pdf
https://www.researchgate.net/publication/252300633_Synthesis_of_Polym-phenyleneisophthalamide_by_Solid-state_Polycondensation_of_Isophthalic_Acid_with_m-Phenylenediamine
https://www.dupont.com/news/nomex-410.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Monomer Structure

Isophthalic Acid Derivative m-Phenylenediamine

Polymer Architecture

Meta-Linkage

Kinked Polymer Chain

Semi-Crystalline

Y

Macroscopic Properties

Flexibility / Textile-like Thermal Stability Flame Resistance

Mechanical Strength

© 2025 BenchChem. All rights reserved. 3/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

m-Phenylenediamine Isophthaloyl Chloride

(in Aqueous Phase)

Interfacia}\l‘:’olyc%ﬁensation

Vigorous Mixing
(Interface Reaction)

(in Organic Phase)

Forms Polymer \\

Poly(m-phenylene isophthalamide)
(Precipitate)

‘Spinning | Polymer Solution (ope) Extruded | Wet or Dry Spinning

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b053572#use-of-isophthalic-acid-in-high-performance-
polymers-like-nomex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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